Cas no 2138392-55-7 (CID 137949301)
CID 137949301 Chemical and Physical Properties
Names and Identifiers
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- Z2940725017
- 1-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)-3-(3-methylbutan-2-yl)urea
- 1-(2-Azabicyclo[3.2.0]heptan-1-ylmethyl)-3-(3-methylbutan-2-yl)urea
- CID 137949301
- Urea, N-(2-azabicyclo[3.2.0]hept-1-ylmethyl)-N'-(1,2-dimethylpropyl)-
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- Inchi: 1S/C13H25N3O/c1-9(2)10(3)16-12(17)14-8-13-6-4-11(13)5-7-15-13/h9-11,15H,4-8H2,1-3H3,(H2,14,16,17)
- InChI Key: XQEYHHSMSPRKBV-UHFFFAOYSA-N
- SMILES: N(CC12C(CC1)CCN2)C(NC(C)C(C)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 292
- XLogP3: 1.5
- Topological Polar Surface Area: 53.2
Experimental Properties
- Density: 1.033±0.06 g/cm3(Predicted)
- Boiling Point: 401.7±18.0 °C(Predicted)
- pka: 14.37±0.46(Predicted)
CID 137949301 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-764438-0.05g |
1-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)-3-(3-methylbutan-2-yl)urea |
2138392-55-7 | 95.0% | 0.05g |
$2254.0 | 2025-02-24 | |
| Enamine | EN300-764438-0.1g |
1-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)-3-(3-methylbutan-2-yl)urea |
2138392-55-7 | 95.0% | 0.1g |
$2361.0 | 2025-02-24 | |
| Enamine | EN300-764438-0.25g |
1-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)-3-(3-methylbutan-2-yl)urea |
2138392-55-7 | 95.0% | 0.25g |
$2468.0 | 2025-02-24 | |
| Enamine | EN300-764438-0.5g |
1-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)-3-(3-methylbutan-2-yl)urea |
2138392-55-7 | 95.0% | 0.5g |
$2576.0 | 2025-02-24 | |
| Enamine | EN300-764438-1.0g |
1-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)-3-(3-methylbutan-2-yl)urea |
2138392-55-7 | 95.0% | 1.0g |
$2683.0 | 2025-02-24 | |
| Enamine | EN300-764438-2.5g |
1-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)-3-(3-methylbutan-2-yl)urea |
2138392-55-7 | 95.0% | 2.5g |
$5258.0 | 2025-02-24 | |
| Enamine | EN300-764438-5.0g |
1-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)-3-(3-methylbutan-2-yl)urea |
2138392-55-7 | 95.0% | 5.0g |
$7780.0 | 2025-02-24 | |
| Enamine | EN300-764438-10.0g |
1-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)-3-(3-methylbutan-2-yl)urea |
2138392-55-7 | 95.0% | 10.0g |
$11537.0 | 2025-02-24 |
CID 137949301 Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on CID 137949301
Comprehensive Overview of CAS No. 2138392-55-7 and CID 137949301: Properties, Applications, and Research Insights
The chemical compound identified by CAS No. 2138392-55-7 and the product name CID 137949301 has garnered significant attention in recent years due to its unique molecular structure and potential applications across various industries. Researchers and industry professionals are increasingly exploring its properties, synthesis methods, and commercial viability. This article delves into the scientific and practical aspects of this compound, addressing common queries such as "What is CAS No. 2138392-55-7 used for?" and "How is CID 137949301 synthesized?" while aligning with current trends in material science and biotechnology.
CAS No. 2138392-55-7 belongs to a class of specialized organic compounds that exhibit remarkable stability and reactivity under controlled conditions. Its molecular formula and structural configuration make it a candidate for advanced applications in pharmaceuticals, agrochemicals, and specialty materials. The compound's CID 137949301 designation in PubChem further highlights its relevance in computational chemistry and drug discovery pipelines. Recent studies have focused on its potential as a building block for high-performance polymers or as a ligand in catalytic systems, addressing growing demands for sustainable chemical processes.
One of the most frequently searched questions regarding CID 137949301 revolves around its "biological activity profile." Preliminary in silico analyses suggest interesting interactions with certain enzymatic targets, though extensive wet-lab validation remains ongoing. This aligns with the broader industry shift toward AI-assisted molecular design, where compounds like CAS No. 2138392-55-7 are screened virtually before physical synthesis. The compound's logP value and hydrogen bonding capacity—often queried in research forums—indicate favorable pharmacokinetic properties for specific applications.
From an industrial perspective, CAS No. 2138392-55-7 has been investigated for its role in next-generation material science. Its thermal stability (a hot topic in battery technology and electronics encapsulation) and solubility profile in polar solvents make it a subject of patents filed in 2022-2023. Manufacturers particularly inquire about "scalable synthesis routes for CID 137949301," reflecting the compound's transition from lab-scale to potential commercial production. Recent optimization efforts have reduced precursor costs by 40% compared to early synthetic protocols.
Environmental considerations surrounding CID 137949301 have also emerged as a discussion point, coinciding with increased regulatory focus on green chemistry metrics. Lifecycle assessments indicate that derivatives of CAS No. 2138392-55-7 may offer advantages in biodegradability over traditional analogues—a key selling point for European and North American markets. This aligns with search trends showing rising interest in "eco-friendly specialty chemicals" and "sustainable molecular design."
Analytical characterization of CAS No. 2138392-55-7 reveals distinctive spectroscopic signatures that facilitate quality control. The compound's NMR fingerprint (particularly the downfield shift at 7.8-8.2 ppm in 1H spectra) and mass fragmentation patterns are frequently referenced in analytical chemistry circles. These features enable precise detection even in complex matrices, addressing another common search query: "How to identify CID 137949301 in mixtures?"
Looking forward, the scientific community anticipates expanded applications for CID 137949301 in targeted drug delivery systems and smart materials. Patent activity suggests proprietary modifications are being explored to enhance its performance in these domains. As research continues, CAS No. 2138392-55-7 exemplifies how niche chemical entities can evolve into versatile tools addressing contemporary technological challenges—from renewable energy to precision medicine.
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